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Compound of Interest

Compound Name: Oleic anhydride

Cat. No.: B162843 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Oleic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of oleic anhydride. The information is presented to support research, development,

and application of this compound in various scientific fields, including drug development.

Chemical Identity
IUPAC Name: [(Z)-octadec-9-enoyl] (Z)-octadec-9-enoate[1]

Synonyms: cis-9-Octadecenoic anhydride, Oleoyl anhydride[2][3]

CAS Number: 24909-72-6[1][4]

Molecular Formula: C₃₆H₆₆O₃

Molecular Weight: 546.9 g/mol

Physical Properties
Oleic anhydride is a colorless to light yellow liquid or solid, with its physical state being

dependent on the ambient temperature. It possesses a characteristic fatty odor.
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Table 1: Physical Properties of Oleic Anhydride

Property Value Source(s)

Appearance
Colorless to light yellow liquid

or solid

Molecular Weight 546.91 g/mol

Density 0.88 g/mL

Melting Point 22-24 °C (literature)

Boiling Point
200-215 °C at 11 mmHg

(literature)

Flash Point >109 °C (>230 °F)

Solubility

Soluble in ethanol (≥100

mg/mL), DMF (miscible), and

DMSO (miscible). Limited

solubility in water.

Chemical Properties and Reactivity
As a carboxylic acid anhydride, oleic anhydride is a reactive acylating agent and participates

in nucleophilic acyl substitution reactions.

Hydrolysis
Oleic anhydride hydrolyzes in the presence of water to yield two molecules of oleic acid. This

reaction can be autocatalytic, where the product, oleic acid, catalyzes the hydrolysis. The rate

of hydrolysis can be influenced by the surrounding environment.

Reactions with Alcohols and Amines
Oleic anhydride reacts with alcohols to form oleic esters and with amines to form oleic

amides. These reactions are fundamental in the synthesis of various oleic acid derivatives.

Stability
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Oleic anhydride is stable for at least two years when stored properly. For long-term storage, it

is recommended to keep it at -20°C or -80°C, sealed and away from moisture.

Experimental Protocols
Synthesis of Oleic Anhydride via Dehydration of Oleic
Acid with Dicyclohexylcarbodiimide (DCC)
A common laboratory-scale method for preparing oleic anhydride involves the dehydration of

oleic acid using dicyclohexylcarbodiimide (DCC). This method is reported to produce high

yields, ranging from 87% to 94%.

Materials:

Oleic acid

Dicyclohexylcarbodiimide (DCC)

Anhydrous aprotic solvent (e.g., carbon tetrachloride)

Reaction vessel

Magnetic stirrer

Procedure:

Dissolve two molar equivalents of oleic acid in an anhydrous aprotic solvent in a reaction

vessel.

Add one molar equivalent of dicyclohexylcarbodiimide (DCC) to the solution.

Stir the reaction mixture at room temperature.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the by-product, dicyclohexylurea (DCU), precipitates out of the solution

and can be removed by filtration.
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The solvent is then removed from the filtrate under reduced pressure to yield crude oleic
anhydride.

Further purification can be achieved by crystallization if necessary.
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Caption: Synthesis of Oleic Anhydride from Oleic Acid using DCC.

Signaling Pathways and Logical Relationships
Hydrolysis of Oleic Anhydride
The hydrolysis of oleic anhydride is a fundamental reaction that can be visualized as a simple

workflow.

Caption: Hydrolysis of Oleic Anhydride to Oleic Acid.

Applications in Research and Development
Oleic anhydride serves as a versatile reagent in organic synthesis. It is utilized in the

preparation of various oleic acid derivatives, including esters and amides, which have

applications in materials science and as biochemical probes. Furthermore, it has been used in

the synthesis of complex lipids such as phospholipids and triglycerides. Its ability to inhibit

sphingosine-induced phosphorylation of p32 in Jurkat T cells suggests its potential as a tool in

cell signaling research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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